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Introduction

Accurate measurement of relative humidity (RH) is critical in numerous scientific and industrial
applications, including pharmaceutical stability testing, materials research, and environmental
monitoring. Hygrometers, the instruments used for these measurements, require regular
calibration to ensure their accuracy. One of the most reliable and cost-effective methods for
calibrating hygrometers is the use of saturated salt solutions, which create a stable and known
relative humidity environment.[1][2][3][4][5][6] Among the various salts used for this purpose, a
saturated solution of lithium chloride (LiCl) is particularly valuable for calibrating the low end of
the humidity spectrum.[7][8] This application note provides a detailed overview and protocol for
the use of lithium chloride hydrate in hygrometer calibration, adhering to established
standards such as ASTM E104.[1][2][3][4][5]

Principle of Operation

A saturated salt solution, in a sealed chamber, will maintain a constant equilibrium relative
humidity (ERH) at a given temperature.[6] This equilibrium is established because the
solution's water activity is less than that of pure water, leading to a lower vapor pressure above
the solution compared to that above pure water. The relative humidity is the ratio of the partial
pressure of water vapor in the air to the equilibrium vapor pressure of water at the same
temperature. For a saturated lithium chloride solution at 25°C (77°F), the equilibrium relative
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humidity is approximately 11.30%.[9][10] This stable and reproducible humidity level provides a
reliable reference point for calibrating hygrometers.

Quantitative Data

The equilibrium relative humidity of a saturated lithium chloride solution is temperature-
dependent. The following table summarizes the ERH values at various temperatures. It is
crucial to maintain a stable and known temperature during calibration to ensure accuracy.

Equilibrium Relative

Temperature (°C) Temperature (°F) .
Humidity (%oRH)

0 32 11.23+£0.54
10 50 11.26

15 59 11.28

20 68 11.30

25 77 11.30

30 86 11.25

35 95 11.16

40 104 11.05

50 122 10.79

Note: Data compiled from multiple sources for best accuracy.

Experimental Protocol: Hygrometer Calibration

This protocol outlines the steps for preparing a saturated lithium chloride solution and using it
to calibrate a hygrometer.

Materials and Equipment

e Reagent-grade lithium chloride (LiCl)
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Distilled or deionized water

Airtight calibration chamber or a sealed container (e.g., a glass jar with a secure lid)
Hygrometer to be calibrated

Calibrated thermometer

Stirring rod

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Safety Precautions

Lithium chloride can be harmful if swallowed and may cause skin and eye irritation.[11][12][13]

[14] It is essential to handle the chemical with appropriate PPE in a well-ventilated area.[15][16]

Avoid creating dust.[11] Store in a cool, dry place, and keep the container tightly sealed as it is

hygroscopic.[11][15]

Preparation of the Saturated Lithium Chloride Solution

Place a generous amount of lithium chloride into the calibration chamber. The exact amount
is not critical, but there must be enough to ensure that a solid phase remains after saturation.

Slowly add distilled or deionized water while stirring continuously.

Continue adding water and stirring until a slurry is formed, with undissolved salt crystals
remaining at the bottom of the chamber. The presence of excess solid salt is crucial to
ensure the solution remains saturated.[7]

Seal the chamber and allow it to equilibrate for at least 24 hours at a stable temperature
before use.[7]

Calibration Procedure

Place the hygrometer probe and a calibrated thermometer inside the sealed calibration
chamber containing the saturated lithium chloride solution. Ensure the probe does not come
into direct contact with the salt slurry.
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» Seal the chamber tightly to allow the internal atmosphere to reach equilibrium.

o Allow the system to stabilize for a minimum of one hour, or until the hygrometer reading is
stable.[17]

e Record the temperature from the calibrated thermometer and the relative humidity reading
from the hygrometer.

o Compare the hygrometer's reading to the known equilibrium relative humidity for the
saturated lithium chloride solution at the recorded temperature (refer to the data table).

« If the hygrometer allows for adjustment, calibrate it to the reference value. If not, note the
deviation for future measurements.

o For a multi-point calibration, repeat the procedure with other saturated salt solutions that
produce different equilibrium relative humidity values (e.g., sodium chloride for ~75% RH).[8]

Visualizations
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Caption: Principle of ERH in a sealed chamber.
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Caption: Hygrometer calibration workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. store.astm.org [store.astm.org]

. standards.globalspec.com [standards.globalspec.com]

. store.astm.org [store.astm.org]

. standards.iteh.ai [standards.iteh.ai]

.ASTM E104 - Maintaining Constant Relative Humidity [appliedtesting.com]
. cigarjournal.com [cigarjournal.com]

. SOP 7 [engineering.purdue.edu]

. quora.com [quora.com]

°
© [e0) ~ » (&) EEN w N =

. atamankimya.com [atamankimya.com]

.
[ERN
o

. Lithium chloride - Lithium chloride [laboratoriumdiscounter.nl]

.
[E
[E

. Lithium Chloride - ESPI Metals [espimetals.com]

.
[ERN
N

. cameo.mfa.org [cameo.mfa.org]

.
[ERN
w

. m.youtube.com [m.youtube.com]

[ ]
[N
N

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

.
[ERN
(62}

. carlroth.com [carlroth.com]

.
[ERN
(o]

. houghton.com [houghton.com]
e 17. assets.dwyeromega.com [assets.dwyeromega.com]

« To cite this document: BenchChem. [Application Note: Utilizing Lithium Chloride Hydrate for
Precise Hygrometer Calibration]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090770#use-of-lithium-chloride-hydrate-in-
calibrating-hygrometers]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b090770?utm_src=pdf-custom-synthesis
https://store.astm.org/e0104-20a.html
https://standards.globalspec.com/std/14352452/astm-e104
https://store.astm.org/e0104-85r96.html
https://standards.iteh.ai/catalog/standards/astm/eb37e326-f50a-4f3e-84a2-18efee480b5c/astm-e104-02
https://www.appliedtesting.com/standards/astm-e104-maintaining-constant-relative-humidity
https://www.cigarjournal.com/how-to-calibrate-a-hygrometer/
https://engineering.purdue.edu/~odor/QAPP/sop7.htm
https://www.quora.com/What-procedure-could-I-use-to-calibrate-a-relative-humidity-sensor
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=13&id2=10760
https://www.laboratoriumdiscounter.nl/en/own-brand-products/chemicals-9319956/a-z/l/lithium-chloride/
https://www.espimetals.com/msds/643-Lithium%20Chloride
https://cameo.mfa.org/wiki/Lithium_chloride
https://m.youtube.com/watch?v=72wujl6kH_A
https://pim-resources.coleparmer.com/sds/13977.pdf
https://www.carlroth.com/medias/SDB-P007-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzM0MzR8YXBwbGljYXRpb24vcGRmfGFHUmtMMmcyT0M4NU1qTXpNRGsxT0RnME9ETXdMMU5FUWw5UU1EQTNYMGRDWDBWT0xuQmtaZ3w3YmQ0ZTVlNGM3OGM2YjdiYjlmMmYyOTIwNGI0Y2RjYmE4OGQzMGZiMDc1YzE4MWU1MGRiNWE5MzY4MWQzNDM4
https://www.houghton.com/docs/sds/Lithium%20Chloride%20Solution%20Safety%20Data%20Sheet.pdf
https://assets.dwyeromega.com/manuals/M969.pdf
https://www.benchchem.com/product/b090770#use-of-lithium-chloride-hydrate-in-calibrating-hygrometers
https://www.benchchem.com/product/b090770#use-of-lithium-chloride-hydrate-in-calibrating-hygrometers
https://www.benchchem.com/product/b090770#use-of-lithium-chloride-hydrate-in-calibrating-hygrometers
https://www.benchchem.com/product/b090770#use-of-lithium-chloride-hydrate-in-calibrating-hygrometers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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